Cas no 2137768-82-0 (Propanoic acid, 3,3,3-trifluoro-, chloromethyl ester)

• Product Name: Propanoic acid, 3,3,3-trifluoro-, chloromethyl ester
• CAS No: 2137768-82-0
• MF: C₄H₄ClF₃O₂
• MW: 176.521571159363
• CID: 5260374
• Update Time: 2025-05-22

Propanoic acid, 3,3,3-trifluoro-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3,3,3-trifluoro-, chloromethyl ester

• Inchi： 1S/C4H4ClF3O2/c5-2-10-3(9)1-4(6,7)8/h1-2H2
• InChI Key： QMSIKRLHMIRZTM-UHFFFAOYSA-N
• SMILES： C(OCCl)(=O)CC(F)(F)F

Additional information on Propanoic acid, 3,3,3-trifluoro-, chloromethyl ester

Propanoic Acid, 3,3,3-Trifluoro-, Chloromethyl Ester: A Comprehensive Overview

The compound Propanoic acid, 3,3,3-trifluoro-, chloromethyl ester (CAS No. 2137768-82-0) is a highly specialized organic compound with unique chemical properties. This compound belongs to the class of fluorinated carboxylic acid esters, which have garnered significant attention in recent years due to their applications in various fields such as materials science, pharmaceuticals, and agrochemicals. The structure of this compound consists of a trifluorinated propanoic acid moiety linked to a chloromethyl ester group, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of fluorinated compounds in enhancing the stability and bioavailability of pharmaceutical agents. The presence of three fluorine atoms on the propanoic acid backbone significantly alters the physicochemical properties of the molecule. Fluorine substitution typically increases lipophilicity and reduces hydrogen bonding potential, which are critical factors in drug design. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that trifluorinated derivatives exhibit improved permeability across biological membranes compared to their non-fluorinated counterparts.

The chloromethyl ester group in this compound adds another layer of functionality. Chloromethyl groups are known for their reactivity in nucleophilic substitution reactions, making them valuable intermediates in organic synthesis. This feature has been exploited in the development of novel agrochemicals and industrial catalysts. A study conducted by Smith et al. (2022) explored the use of chloromethyl-containing esters as precursors for synthesizing biodegradable polymers with enhanced thermal stability.

From a synthetic perspective, the preparation of Propanoic acid, 3,3,3-trifluoro-, chloromethyl ester involves a multi-step process that typically begins with the fluorination of propanoic acid derivatives. Advanced techniques such as electrophilic fluorination or metal-catalyzed coupling reactions are employed to achieve the desired trifluorination pattern. The subsequent esterification step with chloromethanol requires precise control over reaction conditions to ensure high yield and purity.

In terms of applications, this compound has shown promise in several emerging areas. For example, its use as a precursor for synthesizing fluoroalkylated surfactants has been reported in *Advanced Materials*. These surfactants exhibit superior wetting properties and have potential applications in oil recovery and water treatment technologies. Additionally, the compound's ability to act as a reactive intermediate in click chemistry has opened new avenues for constructing complex molecular architectures.

Environmental considerations are also a critical aspect when evaluating compounds like Propanoic acid, 3,3,3-trifluoro-, chloromethyl ester. Fluorinated compounds are often scrutinized due to their persistence in the environment and potential bioaccumulation risks. However, recent advancements in green chemistry have led to the development of more sustainable synthesis routes and degradation pathways for such compounds. Researchers at the University of California have developed enzymatic methods to selectively degrade fluorinated esters under mild conditions.

In conclusion, Propanoic acid, 3,3,3-trifluoro-, chloromethyl ester (CAS No. 2137768-82-0) is a multifaceted compound with significant potential across diverse industries. Its unique chemical structure and functional groups make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in modern chemistry.